Cas no 1352786-35-6 ({(9H-fluoren-9-yl)methoxycarbonyl}amino benzoate)

• Product Name: {(9H-fluoren-9-yl)methoxycarbonyl}amino benzoate
• CAS No: 1352786-35-6
• MF: C₂₂H₁₇NO₄
• MW: 359.374686002731
• CID: 2209405
• PubChem ID: 56591581
• Update Time: 2025-06-08

{(9H-fluoren-9-yl)methoxycarbonyl}amino benzoate Chemical and Physical Properties

Names and Identifiers

• (9H-Fluoren-9-yl)methyl benzoyloxycarbamate
• {(9H-fluoren-9-yl)methoxycarbonyl}amino benzoate
• E86817
• (9H-Fluoren-9-yl)methylbenzoyloxycarbamate
• UWMXWAKAFMYNHY-UHFFFAOYSA-N
• SCHEMBL9994199
• {[(9H-Fluoren-9-yl)methoxy]carbonyl}amino benzoate
• (9H-fluoren-9-ylmethoxycarbonylamino) benzoate
• 1352786-35-6
• EN300-12614407

• Inchi： 1S/C22H17NO4/c24-21(15-8-2-1-3-9-15)27-23-22(25)26-14-20-18-12-6-4-10-16(18)17-11-5-7-13-19(17)20/h1-13,20H,14H2,(H,23,25)
• InChI Key： UWMXWAKAFMYNHY-UHFFFAOYSA-N
• SMILES： O(C(NOC(C1C=CC=CC=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 359.11575802Da
• Monoisotopic Mass: 359.11575802Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 64.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on {(9H-fluoren-9-yl)methoxycarbonyl}amino benzoate

Comprehensive Overview of {(9H-fluoren-9-yl)methoxycarbonyl}amino benzoate (CAS No. 1352786-35-6)

The compound {(9H-fluoren-9-yl)methoxycarbonyl}amino benzoate (CAS No. 1352786-35-6) is a specialized chemical entity widely utilized in organic synthesis, particularly in peptide chemistry and pharmaceutical research. Its unique structure, featuring the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it a critical reagent for amino acid protection and solid-phase peptide synthesis (SPPS). This article delves into its properties, applications, and relevance in modern scientific advancements, addressing common queries and industry trends.

One of the most searched questions in the field of peptide synthesis is: "What is the role of Fmoc-protected compounds in drug discovery?" The answer lies in the versatility of {(9H-fluoren-9-yl)methoxycarbonyl}amino benzoate. The Fmoc group is highly stable under basic conditions but can be selectively removed under mild acidic conditions, making it ideal for stepwise peptide assembly. Researchers favor this compound for its efficiency in minimizing side reactions, a topic frequently discussed in forums and publications.

In recent years, the demand for high-purity synthetic intermediates has surged, driven by advancements in bioconjugation and targeted drug delivery systems. CAS No. 1352786-35-6 has gained attention as a key building block for designing peptide-drug conjugates (PDCs), a hot topic in oncology and precision medicine. Its compatibility with automated synthesizers further enhances its appeal for high-throughput screening (HTS) applications.

Another trending topic is the green chemistry movement, which emphasizes sustainable synthesis practices. {(9H-fluoren-9-yl)methoxycarbonyl}amino benzoate aligns with this trend due to its recyclable byproducts and minimal environmental impact compared to older protecting groups like Boc (tert-butoxycarbonyl). This shift is reflected in search engine analytics, where queries such as "eco-friendly Fmoc deprotection methods" have risen significantly.

From a technical perspective, the compound’s molecular weight (~341.36 g/mol) and solubility profile (favors polar aprotic solvents like DMF or DMSO) are frequently cited in patent literature. Its stability at room temperature also makes it a preferred choice for long-term storage, addressing another common concern among laboratory managers. Analytical techniques such as HPLC and mass spectrometry are typically employed to verify its purity, a step crucial for regulatory compliance in pharmaceutical manufacturing.

In conclusion, {(9H-fluoren-9-yl)methoxycarbonyl}amino benzoate (CAS No. 1352786-35-6) remains indispensable in modern synthetic chemistry. Its alignment with cutting-edge research areas—such as peptide therapeutics, green synthesis, and automated platforms—ensures its continued relevance. For researchers seeking reliable Fmoc-protected intermediates, this compound offers a balance of performance and sustainability, answering the growing demand for innovative solutions in life sciences.